Cas no 66056-20-0 (Gomisin H)

Gomisin H Properties

Names and Identifiers

• Dibenzo[a,c]cyclooctene-1,7-diol,5,6,7,8-tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyl-, (6S,7S,12aR)-
• Gomisin H
• Dibenzo[a,​c]​cyclooctene-​1,​7-​diol, 5,​6,​7,​8-​tetrahydro-​2,​3,​10,​11,​12-​pentamethoxy-​6,​7-​dimethyl-​, (6S,​7S,​12aR)​-
• Dibenzo[a,c]cyclooctene-1,7-diol,5,6,7,8-tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyl-, stereoisomer
• (6S,7S,12aR)-5,6,7,8-Tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyldibenzo[a,c]cyclooctene-1,7-diol
• (9S,10R)-4,5,14,15,16-Pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexa
• 4,5,14,15,16-Pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-3,10-
• +Expand

• InChIKey： NLJJSPKWNBUDNS-UHFFFAOYSA-N
• Inchi： 1S/C23H30O7/c1-12-8-13-9-15(26-3)20(28-5)19(24)17(13)18-14(11-23(12,2)25)10-16(27-4)21(29-6)22(18)30-7/h9-10,12,24-25H,8,11H2,1-7H3
• SMILES： O([H])C1(C([H])([H])[H])C([H])([H])C2=C([H])C(=C(C(=C2C2=C(C(=C(C([H])=C2C([H])([H])C1([H])C([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H])O[H])OC([H])([H])[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 418.199153g/mol
• Surface Charge: 0
• XLogP3: 3.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 5
• Monoisotopic Mass: 418.199153g/mol
• Monoisotopic Mass: 418.199153g/mol
• Topological Polar Surface Area: 86.6Ų
• Heavy Atom Count: 30
• Complexity: 560
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 418.5

Experimental Properties

• LogP: 3.58790
• PSA: 86.61000
• Solubility: Very slightly soluble (0.24 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.177±0.06 g/cm3 (20 ºC 760 Torr),